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Compound Name: (+)-Atherospermoline

Cat. No.: B1219321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Atherospermoline is a bisbenzylisoquinoline alkaloid, a class of natural products known

for a wide range of biological activities. Its chemical structure, with the formula C36H38N2O6,

places it within a family of compounds that have garnered significant interest in phytochemical

and pharmacological research. This technical guide aims to provide a comprehensive overview

of the currently available scientific literature regarding the biological activity of (+)-
Atherospermoline and its extracts. However, a thorough investigation of publicly accessible

scientific databases and literature reveals a significant scarcity of specific data on this particular

compound.

Chemical Identity
Property Value

Chemical Name (+)-Atherospermoline

Molecular Formula C36H38N2O6

CAS Number 21008-67-3

Compound Type Bisbenzylisoquinoline Alkaloid
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Natural Sources
(+)-Atherospermoline has been identified and isolated from the following plant species:

Stephania tetrandra: A perennial vine native to China and Taiwan, its root is a well-known

component of traditional Chinese medicine.

Pachygone dasycarpa: A flowering plant found in Southeast Asia.[1]

While these plants are known sources of (+)-Atherospermoline, the existing literature

primarily focuses on the biological activities of other, more abundant alkaloids within these

species, such as tetrandrine and fangchinoline from Stephania tetrandra.[2][3][4][5][6]

Biological Activity: A Knowledge Gap
Despite the promising chemical classification of (+)-Atherospermoline, a comprehensive

search of scientific literature reveals a notable absence of specific studies detailing its

biological activity. As of the latest available data, there is no publicly accessible quantitative

data, such as IC50 or EC50 values, from key biological assays including but not limited to:

Cytotoxicity Assays: No studies were found that investigated the cytotoxic effects of (+)-
Atherospermoline on cancerous or non-cancerous cell lines.

Enzyme Inhibition Assays: There is no available information on the inhibitory activity of (+)-
Atherospermoline against specific enzymes.

Receptor Binding Studies: The affinity and activity of (+)-Atherospermoline at various

receptors have not been reported.

Consequently, detailed experimental protocols for determining the biological activity of (+)-
Atherospermoline are not available in the current body of scientific literature.

Signaling Pathways and Mechanism of Action
The signaling pathways modulated by (+)-Atherospermoline and its precise mechanism of

action remain uninvestigated. Due to the lack of experimental data, it is not possible to

construct any diagrams of signaling pathways, experimental workflows, or logical relationships

related to its biological effects.
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Future Directions and Conclusion
The classification of (+)-Atherospermoline as a bisbenzylisoquinoline alkaloid suggests it may

possess interesting pharmacological properties worthy of investigation. The biological activities

of other members of this alkaloid class, which include anti-inflammatory, anticancer, and

antihypertensive effects, provide a rationale for future research into this compound.[2][3]

To elucidate the therapeutic potential of (+)-Atherospermoline, the following experimental

avenues are recommended:

Isolation and Purification: Development of efficient methods for the isolation and purification

of (+)-Atherospermoline from its natural sources, Stephania tetrandra and Pachygone

dasycarpa, is a critical first step.

In Vitro Screening: A comprehensive in vitro screening program should be initiated to

evaluate the bioactivity of the purified compound. This should include a broad panel of

assays to assess its potential cytotoxic, anti-inflammatory, antimicrobial, and enzyme

inhibitory activities.

Mechanism of Action Studies: Should promising in vitro activity be identified, subsequent

studies should focus on elucidating the underlying mechanism of action and identifying the

molecular targets and signaling pathways involved.

In conclusion, this technical guide highlights a significant gap in the scientific knowledge

surrounding the biological activity of (+)-Atherospermoline. While its chemical structure and

natural origin are documented, a lack of empirical data prevents a detailed assessment of its

pharmacological properties. This presents a clear opportunity for novel research to explore the

potential of this natural product for drug discovery and development. At present, any discussion

on its biological activity would be purely speculative. Further focused research is imperative to

unlock the potential of (+)-Atherospermoline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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